(3Z)-1-(4-fluorobenzyl)-3-{[(2-fluorophenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(2-fluoroanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C20H14F2N2O3S2/c21-14-7-5-13(6-8-14)12-24-17-9-10-28-20(17)19(25)18(29(24,26)27)11-23-16-4-2-1-3-15(16)22/h1-11,23H,12H2/b18-11-
• InChI Key: AXHMQSGBZIRESD-WQRHYEAKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)F
• Isomeric SMILES: C1=CC=C(C(=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)F
• Molecular Formula: C20H14F2N2O3S2
• Molecular Weight: 432.5 g/mol

Description

(3Z)-1-(4-fluorobenzyl)-3-{[(2-fluorophenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C20H14F2N2O3S2 and its molecular weight is 432.46. The purity is usually 95%.
BenchChem offers high-quality (3Z)-1-(4-fluorobenzyl)-3-{[(2-fluorophenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-1-(4-fluorobenzyl)-3-{[(2-fluorophenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Interactions and Structural Analysis

Research on derivatives of 1,2,4-triazoles, including fluoro and chloro derivatives, highlights the importance of intermolecular interactions such as C–H⋯O, C–H⋯SC, and C–H⋯π, among others, in determining the structural characteristics and potential applications of these compounds. These interactions are critical for understanding the molecular assembly, crystal packing, and possibly the reactivity of related compounds (Shukla et al., 2014).

Synthesis and Chemical Behavior

The synthesis and chemical behavior of related sulfur and nitrogen-containing heterocycles have been extensively studied. For example, the synthesis of novel thioureas derived from 4-aminobenzohydrazide hydrazones has been explored for their antiviral, antitubercular, and anticancer activities, demonstrating the broad range of biological activities these heterocyclic compounds can exhibit (Çıkla, 2010).

Fluorinated Compounds and Biological Activity

Fluorinated compounds, in particular, have shown a range of biological activities. The synthesis and bioactivity of fluorine compounds containing isoxazolylamino and phosphonate groups have been investigated, showing moderate anticancer activity in vitro. This suggests potential research applications of fluorinated heterocycles in developing anticancer agents (Song et al., 2005).

Fluorescence Properties and Computational Analysis

The synthesis, solid-state fluorescence properties, and computational analysis of novel 2-aminobenzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides highlight the potential application of such compounds in materials science, particularly in the development of fluorescent materials. These compounds have been synthesized in good yields, and among them, specific derivatives showed strong solid-state fluorescence, indicating their potential use in fluorescent dyes or markers (Yokota et al., 2012).